Cas no 893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine)

Technical Introduction: {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine is a specialized organic compound featuring an isoxazole core substituted with a 4-methylphenyl group and an aminomethyl functionality. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, or functional materials. The amine group offers reactivity for further derivatization, while the aromatic methyl substitution enhances stability and influences electronic properties. Its well-defined molecular architecture makes it valuable for targeted synthesis, including heterocyclic modifications or ligand design. Suitable for controlled reactions, the compound is typically handled under standard laboratory conditions, with purity and stability being critical for consistent performance in research or industrial processes.
{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine structure
893639-11-7 structure
Product Name:{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
CAS No:893639-11-7
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD11519410
CID:1069437
PubChem ID:23006266
Update Time:2025-10-19

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Chemical and Physical Properties

Names and Identifiers

    • (5-(p-Tolyl)isoxazol-3-yl)methanamine
    • {[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
    • AKOS003673987
    • ([5-(4-Methylphenyl)isoxazol-3-yl]methyl)amine
    • DTXSID90629709
    • [5-(4-Methylphenyl)-3-isoxazolyl]methanamine
    • [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
    • FT-0683804
    • EN300-113054
    • LS-04400
    • [5-(4-methylphenyl)isoxazol-3-yl]methylamine
    • 1-[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
    • MFCD08701266
    • 893639-11-7
    • STK510166
    • ALBB-013995
    • [5-(p-tolyl)isoxazol-3-yl]methanamine
    • 1-[5-(4-methylphenyl)isoxazol-3-yl]methanamine
    • {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
    • MDL： MFCD11519410
    • Inchi： 1S/C11H12N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,7,12H2,1H3
    • InChI Key： XUZAZIRLRAUPST-UHFFFAOYSA-N
    • SMILES： O1C(=CC(CN)=N1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52Ų

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Security Information

  • HazardClass：IRRITANT

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
063779-500mg
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
 893639-11-7
500mg
 $158.00 2023-09-10
TRC
M357008-50mg
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
 893639-11-7
50mg
 $ 50.00 2022-06-03
TRC
M357008-100mg
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
 893639-11-7
100mg
 $ 65.00 2022-06-03
TRC
M357008-500mg
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
 893639-11-7
500mg
 $ 185.00 2022-06-03
Chemenu
CM275462-5g
(5-(p-Tolyl)isoxazol-3-yl)methanamine
 893639-11-7 95%
5g
 $527 2021-08-18
Chemenu
CM275462-1g
(5-(p-Tolyl)isoxazol-3-yl)methanamine
 893639-11-7 95%
1g
 $*** 2023-05-29
eNovation Chemicals LLC
K80492-1g
{[5-(4-methylphenyl)isoxazol-3-yl]methyl}amine HCl salt
 893639-11-7 95%
1g
 $785 2024-06-09
abcr
AB265569-250 mg
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%
 893639-11-7
250MG
 €154.30 2022-03-03
abcr
AB265569-1 g
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine, 95%; .
 893639-11-7 95%
1g
 €239.00 2023-06-22
abcr
AB265569-5 g
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95%
 893639-11-7
5g
 €398.20 2022-03-03

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:893639-11-7){5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
Order Number:A1197425
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:33
Price ($):166.0
Email:sales@amadischem.com

{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Related Literature

893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:893639-11-7){5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
A1197425
Purity:99%
Quantity:1g
Price ($):166.0
Email